Cas no 1704963-70-1 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid
• CAS No: 1704963-70-1
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 6607835
• PubChem ID: 93481054
• Update Time: 2023-12-06

(3R)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid
• 1704963-70-1
• EN300-1163154
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)propanoic acid

• Inchi： 1S/C17H16BrNO4/c18-14-9-5-4-8-13(14)15(10-16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m1/s1
• InChI Key： QNAVDTUKOYEDGH-OAHLLOKOSA-N
• SMILES： BrC1C=CC=CC=1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids